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Compound of Interest

Compound Name: 2-Chloroanisole

Cat. No.: B146271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 2-Chloroanisole
(CAS No. 766-51-8), a versatile chemical intermediate used in various industrial applications,

including the synthesis of pharmaceutical ingredients and agrochemicals.[1] The following

sections detail its physical and chemical properties, toxicological data, and standardized

experimental protocols relevant to its safety assessment.

Quantitative Safety Data
The following tables summarize the key quantitative data for 2-Chloroanisole, compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₇ClO [1][2][3][4]

Molecular Weight 142.58 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1][4][5]

Melting Point -27 °C [1][3]

Boiling Point 195-196 °C [1][4][6][7]

Density 1.123 g/mL at 25 °C [1][4][6][7]

Flash Point 76 °C (169 °F) - Closed Cup [1][3][6][7][8]

Vapor Pressure 0.5 ± 0.3 mmHg at 25°C [3]

Refractive Index n20/D 1.545 [1][4][6][7]

Table 2: Toxicological Data

Hazard Classification GHS Hazard Statement Source

Acute Toxicity (Oral) H302: Harmful if swallowed [2][5][9][10]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin
[2][5][9][10]

Acute Toxicity (Inhalation) H332: Harmful if inhaled [2][5][9][10]

Skin Corrosion/Irritation H315: Causes skin irritation [2]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[2]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[2]

Table 3: Fire and Explosion Hazard Data
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Hazard Classification GHS Hazard Statement Source

Flammable Liquids H227: Combustible liquid [2][8]

Note: Ecological and detailed chronic toxicity data for 2-Chloroanisole are not widely

available.[8][11]

Experimental Protocols
The safety data presented in the SDS are derived from standardized experimental protocols.

Below are methodologies for two key safety parameters.

2.1. Acute Oral Toxicity (LD₅₀) Determination (Based on OECD Test Guideline 401)

While OECD Test Guideline 401 has been deleted and replaced by alternative methods that

reduce animal use, its methodology laid the groundwork for current acute toxicity testing.[12]

[13][14]

Objective: To determine the median lethal dose (LD₅₀) of a substance when administered

orally in a single dose.

Test Animals: Typically, healthy young adult rodents (e.g., rats) are used. Animals are

acclimatized to laboratory conditions (22°C ± 3°C, 30-70% humidity, 12-hour light/dark

cycle).[15]

Procedure:

Fasting: Animals are fasted overnight prior to dosing to ensure gastrointestinal absorption

is not affected by food.[15]

Dose Administration: The test substance is administered in graduated doses to several

groups of animals, with one dose level per group.[15] Administration is performed by

gavage using a stomach tube.[15]

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[15]

[16]
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Necropsy: All animals that die during the test and all surviving animals at the conclusion of

the test are subjected to a gross necropsy.[15]

Data Analysis: The LD₅₀ is calculated using a recognized statistical method, representing the

dose that is lethal to 50% of the test population.[15]

2.2. Flash Point Determination (Based on ASTM D93 - Pensky-Martens Closed Cup Method)

The flash point is a critical measure of a liquid's flammability. The Pensky-Martens closed-cup

test is a standard method for determining the flash point of combustible liquids like 2-
Chloroanisole.[17][18][19]

Objective: To determine the lowest temperature at which the vapors of a liquid will ignite

when an ignition source is introduced.[17]

Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[18]

Procedure:

Sample Preparation: A specified volume of the test specimen is placed into the test cup.

Heating and Stirring: The sample is heated at a controlled, constant rate while being

stirred to ensure temperature uniformity.[18]

Ignition Source Application: At regular temperature intervals, the stirring is stopped, and an

ignition source is applied into the vapor space above the liquid.[18][19]

Flash Point Determination: The flash point is the lowest temperature at which the

application of the ignition source causes the vapors to flash.[17]

Visualized Safety Information and Workflows
The following diagrams illustrate key logical relationships and experimental workflows related to

the safety of 2-Chloroanisole.
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Caption: Logical flow of safety information in an SDS.
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Caption: Experimental workflow for acute oral toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146271#2-chloroanisole-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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